![molecular formula C11H19NO2 B1279512 N-Boc-3-Methylenepiperidine CAS No. 276872-89-0](/img/structure/B1279512.png)
N-Boc-3-Methylenepiperidine
Overview
Description
N-Boc-3-Methylenepiperidine is a chemical compound with the molecular formula C11H19NO2 and a molecular weight of 197.27 . It is used as a reagent in the preparation of analogs of spirocyclic quinuclidinyl-Δ2-isoxazolines, which are potent and selective α7 nicotinic agonists .
Synthesis Analysis
The synthesis of (S)-N-Boc-3-hydroxypiperidine, an important intermediate of the anticancer drug ibrutinib, is mainly achieved by the asymmetric reduction catalyzed by ketoreductase coupled with glucose dehydrogenase . The coexpression recombinant strains E. coli/pET28-K-rbs-G with single promoter and E. coli/pETDuet-K-G with double promoters were first constructed for the coexpression of ketoreductase and glucose dehydrogenase in the same cell .Molecular Structure Analysis
The molecular structure of N-Boc-3-Methylenepiperidine can be analyzed using a structural formula editor and a 3D model viewer . Once the molecule is drawn, it can be converted into a 3D model for display .Chemical Reactions Analysis
The top reaction types seen in the survey were amide formation, heterocycle formation, N-arylation, CO2H deprotection, N-alkylation, reductive amination, and N-Boc deprotection . The current chemical synthesis of (S)-N-Boc-3-hydroxypiperidine suffered from the need of noble metal catalyst and low yield .Physical And Chemical Properties Analysis
N-Boc-3-Methylenepiperidine has a predicted boiling point of 257.6±29.0 °C and a predicted density of 1.00±0.1 g/cm3 . It should be stored sealed in a dry room at room temperature .Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . N-Boc-3-Methylenepiperidine can be used as a starting material or intermediate in the synthesis of various piperidine derivatives .
Drug Discovery
Piperidine derivatives, including N-Boc-3-Methylenepiperidine, are utilized in different therapeutic applications. They have been used as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, and antipsychotic agents .
N-Boc Protection of Amines
N-Boc-3-Methylenepiperidine can be used in the N-Boc protection of amines. This is a green and simple approach for the N-Boc protection on structurally diverse amines under ultrasound irradiation .
Synthesis of Silane Coupling Agents
Tert-butyl 3-methylidenepiperidine-1-carboxylate can be used in the synthesis of silane coupling agents. These agents can be used as coupling agents and initiators .
Precursor to Biologically Active Natural Products
Tert-butyl 3-methylidenepiperidine-1-carboxylate has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole and using simple reagents. The title compound is a potential precursor to biologically active natural products like Indiacen A and Indiacen B .
Synthesis of Novel Polyimides
Tert-butyl 3-methylidenepiperidine-1-carboxylate can be used in the synthesis of novel polyimides. These polyimides present excellent solubility, good thermal stability, high optical transparency, and low dielectric constant .
Safety And Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 3-methylidenepiperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO2/c1-9-6-5-7-12(8-9)10(13)14-11(2,3)4/h1,5-8H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CENNZHRFKNCIBU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(=C)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40460144 | |
Record name | tert-Butyl 3-methylidenepiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40460144 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Boc-3-Methylenepiperidine | |
CAS RN |
276872-89-0 | |
Record name | tert-Butyl 3-methylidenepiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40460144 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 3-methylidenepiperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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